Pseudoephedrine sulfate

Specification

• CAS No.: 7460-12-0
• Molecular Formula: C20H32N2O6S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: (1S,2S)-2-(methylamino)-1-phenylpropan-1-ol;sulfuric acid
• Standard InChI: InChI=1S/2C10H15NO.H2O4S/c2*1-8(11-2)10(12)9-6-4-3-5-7-9;1-5(2,3)4/h2*3-8,10-12H,1-2H3;(H2,1,2,3,4)/t2*8-,10+;/m00./s1
• Standard InChI Key: CAVQBDOACNULDN-NRCOEFLKSA-N
• Isomeric SMILES: C[C@@H]([C@H](C1=CC=CC=C1)O)NC.C[C@@H]([C@H](C1=CC=CC=C1)O)NC.OS(=O)(=O)O
• SMILES: CC(C(C1=CC=CC=C1)O)NC.CC(C(C1=CC=CC=C1)O)NC.OS(=O)(=O)O
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)NC.CC(C(C1=CC=CC=C1)O)NC.OS(=O)(=O)O
• Appearance: Solid powder

Introduction

Pseudoephedrine sulfate is a pharmaceutical formulation of pseudoephedrine, a sympathomimetic medication widely used as a nasal decongestant to alleviate symptoms of nasal congestion associated with upper respiratory allergies and colds. It is commercially available in fixed-combination preparations with other ingredients such as antihistamines, analgesics, antitussives, and expectorants.

Pharmacological Action

Pseudoephedrine acts primarily by inducing vasoconstriction through the activation of α-adrenergic receptors, which reduces swelling in nasal passages and facilitates easier breathing. It also has a mild effect on β$_2$-adrenergic receptors, contributing to bronchodilation. This dual action helps relieve nasal congestion and can aid in reducing respiratory discomfort.

Clinical Use and Availability

Pseudoephedrine sulfate is available in the United States primarily in fixed-combination products, whereas pseudoephedrine hydrochloride can be found in both single-ingredient and combination formulations. It is used to treat nasal congestion and is often combined with other medications to address symptoms of coughs, colds, and allergies.

Side Effects and Precautions

Common side effects of pseudoephedrine include insomnia, elevated heart rate, increased blood pressure, restlessness, dizziness, anxiety, and dry mouth. It is advisable to avoid pseudoephedrine if you have heart problems or are sensitive to its cardiovascular effects. Additionally, reducing caffeine intake is recommended to minimize potential side effects like increased heart rate.

Stability and Storage

Pseudoephedrine hydrochloride preparations should be stored at temperatures between 15°C and 30°C, protected from light, and freezing should be avoided. The oral solution should be kept in tight, light-resistant containers.

Comparison with Other Decongestants

Compound	Primary Use	Potency Compared to Ephedrine	Common Side Effects
Pseudoephedrine Sulfate	Nasal Decongestant	3.5- to 4-fold less potent as a sympathomimetic agent	Insomnia, elevated heart rate, dry mouth
Ephedrine	Nasal Decongestant, Bronchodilator	Reference compound	Similar to pseudoephedrine but more potent
Phenylephrine	Nasal Decongestant	Less potent than pseudoephedrine	Commonly used in over-the-counter products